Cas no 1394952-60-3 (5-Chloro-6-cyclopropoxypyridin-3-amine)

• Product Name: 5-Chloro-6-cyclopropoxypyridin-3-amine
• CAS No: 1394952-60-3
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 5711101
• PubChem ID: 126971821
• Update Time: 2025-06-08

5-Chloro-6-cyclopropoxypyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20265434
• TQP1718
• EN300-1295375
• 1394952-60-3
• 5-CHLORO-6-CYCLOPROPOXYPYRIDIN-3-AMINE
• 5-Chloro-6-cyclopropoxypyridin-3-amine

• Inchi： 1S/C8H9ClN2O/c9-7-3-5(10)4-11-8(7)12-6-1-2-6/h3-4,6H,1-2,10H2
• InChI Key： NGGQAWMLYIVNCE-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CN=C1OC1CC1)N

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1Ų

Additional information on 5-Chloro-6-cyclopropoxypyridin-3-amine

Professional Introduction to 5-Chloro-6-cyclopropoxypyridin-3-amine (CAS No. 1394952-60-3)

5-Chloro-6-cyclopropoxypyridin-3-amine, identified by its CAS number 1394952-60-3, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine features a pyridine core substituted with a chloro group at the 5-position and a cyclopropoxy group at the 6-position, along with an amine functional group at the 3-position. These structural attributes make it a versatile intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The< strong>pyridine moiety is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. The presence of the< strong>chloro substituent enhances the electrophilicity of the ring, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecular architectures, such as those found in kinase inhibitors and other targeted therapies.

The< strong>cyclopropoxypyridin-3-amine structure offers unique electronic and steric properties that can be exploited to optimize drug-like characteristics. The cyclopropoxy group, being a small and rigid moiety, can influence both the solubility and binding affinity of the compound when incorporated into larger molecules. This makes it an attractive scaffold for designing compounds with improved pharmacokinetic profiles.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play crucial roles in various biological pathways. The< strong>5-Chloro-6-cyclopropoxypyridin-3-amine scaffold has shown promise in this area, as demonstrated by several recent studies. For instance, researchers have utilized this compound as a key intermediate in synthesizing molecules that disrupt specific PPIs associated with inflammatory diseases and cancer.

One notable application of< strong>5-Chloro-6-cyclopropoxypyridin-3-amine is in the development of novel antiviral agents. The pyridine core is known to interact favorably with viral proteases and polymerases, making it an ideal platform for designing inhibitors. The chloro and cyclopropoxy substituents further enhance binding interactions by forming hydrogen bonds and hydrophobic interactions with target residues. This has led to the discovery of several potent antiviral compounds derived from this scaffold.

The< strong>cyclopropoxypyridin-3-amine moiety also finds utility in the design of metal-binding agents. Transition metal complexes are increasingly being explored for their therapeutic potential, particularly in cancer therapy and catalysis. The amine group can coordinate with metal ions, while the chloro and cyclopropoxy groups provide additional binding points. Such complexes have shown promise as anticancer agents by inducing apoptosis and inhibiting tumor growth.

The synthesis of< strong>5-Chloro-6-cyclopropoxypyridin-3-amine typically involves multi-step organic reactions starting from commercially available pyridine derivatives. Key steps include chlorination at the 5-position, introduction of the cyclopropoxy group via nucleophilic substitution, and finally, conversion of the hydroxyl group to an amine using appropriate reagents. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and development purposes.

The< strong>CAS number 1394952-60-3 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. Researchers worldwide rely on such identifiers to ensure they are referring to the same chemical entity across different studies and publications. This standardization is crucial for reproducibility and collaboration in pharmaceutical research.

In conclusion, 5-Chloro-6-cyclopropoxypyridin-3-amine (CAS No. 1394952-60-3) is a valuable intermediate in pharmaceutical chemistry with diverse applications. Its unique structural features make it an excellent scaffold for developing novel therapeutic agents targeting various diseases, including cancer and viral infections. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow further.